Cas no 1210925-93-1 ((4-oxo-4H-chromen-6-yl)boronic acid)

• Product Name: (4-oxo-4H-chromen-6-yl)boronic acid
• CAS No: 1210925-93-1
• MF: C₉H₇BO₄
• MW: 189.96048283577
• MDL: MFCD18383855
• CID: 2115622
• PubChem ID: 119083581
• Update Time: 2025-06-08

(4-oxo-4H-chromen-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(4-oxo-4H-1-benzopyran-6-yl)Boronic acid
• 4-Oxo-4h-chromen-6-ylboronic acid
• Boronic acid, B-(4-oxo-4H-1-benzopyran-6-yl)-
• CID 119083581
• (4-oxo-4H-chromen-6-yl)boronic acid

• MDL： MFCD18383855
• Inchi： 1S/C9H7BO4/c11-8-3-4-14-9-2-1-6(10(12)13)5-7(8)9/h1-5,12-13H
• InChI Key： KUCZHVCIUSVISL-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=C(B(O)O)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 66.8

Additional information on (4-oxo-4H-chromen-6-yl)boronic acid

Introduction to (4-Oxo-4H-Chromen-6-Yl)Boronic Acid (CAS No. 1210925-93-1)

(4-Oxo-4H-Chromen-6-Yl)Boronic Acid, also known by its CAS number 1210925-93-1, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of chromenes, which are aromatic heterocycles containing a benzene ring fused with a dihydropyran or pyran structure. The presence of the boronic acid group (-B(OH)₂) in this molecule introduces unique reactivity and functionality, making it a valuable building block in various chemical reactions.

The structure of (4-Oxo-4H-Chromen-6-Yl)Boronic Acid consists of a chromenone skeleton, where the oxygen atom at position 4 contributes to the formation of a conjugated system. This conjugation enhances the molecule's stability and reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The boronic acid group at position 6 serves as an electrophilic site, enabling it to participate in nucleophilic aromatic substitution reactions under specific conditions.

Recent advancements in synthetic methodology have highlighted the potential of (4-Oxo-4H-Chromen-6-Yl)Boronic Acid as a key intermediate in the construction of bioactive molecules and advanced materials. For instance, researchers have successfully employed this compound in the synthesis of fluorescent sensors for detecting metal ions and organic pollutants. The chromenone moiety provides a robust platform for incorporating functional groups, while the boronic acid group facilitates further modifications through cross-coupling reactions.

In addition to its role in organic synthesis, (4-Oxo-4H-Chromen-6-Yl)Boronic Acid has shown promise in drug discovery efforts. Its ability to act as a scaffold for constructing complex molecular architectures has led to its use in designing potential anti-inflammatory and anticancer agents. For example, studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic development.

The synthesis of (4-Oxo-4H-Chromen-6-Yl)Boronic Acid typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the oxidation of a dihydrochromene derivative followed by boronation using palladium catalysts or other transition metal-mediated protocols. These methods ensure high yields and excellent regioselectivity, making them suitable for large-scale production.

From an environmental perspective, the use of (4-Oxo-4H-Chromen-6-Yl)Boronic Acid in green chemistry applications is an area of growing interest. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with sustainable chemistry principles. Researchers are actively exploring its potential as a reusable catalyst or as part of recyclable material systems.

In conclusion, (4-Oxo-4H-Chromen-6-Yl)Boronic Acid (CAS No. 1210925-93-1) is a multifaceted compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to design novel molecules and materials with tailored properties. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing chemical science.